7-Bromo-3-methyl-3,4-dihydronaphthalen-1(2H)-one

• CAS RN: 1135872-16-0
• Molecular Formula: C11H11BrO
• Molecular Weight: 239.11 g/mol
• IUPAC Name: 7-bromo-3-methyl-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C11H11BrO/c1-7-4-8-2-3-9(12)6-10(8)11(13)5-7/h2-3,6-7H,4-5H2,1H3
• InChI Key: DBOMHMFRAFEOET-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C=C(C=C2)Br)C(=O)C1

Description

7-Bromo-3-methyl-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C11H11BrO and its molecular weight is 239.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-(4-bromophenyl)-3-methylbutanoic acid, prepared in a similar manner as described in Example 32 (6.43 g, 25.0 mmol), in H2SO4 (25 mL) was stirred at 75° C. for 3 h. The mixture was slowly poured onto ice. The resulting slurry was extracted with EtOAc (2×100 mL). The combined organic layers were washed with brine, dried, filtered, and concentrated in vacuo. The crude material was purified by column chromatography (EtOAc/hexanes) to give 5.74 g (96%) of the title compound. 1H-NMR: 400 MHz, (CDCl3) δ: 8.10 (d, J=2 Hz, 1H), 7.54 (dd, J=8, 2 Hz, 1H), 7.11 (d, J=8 Hz, 1H), 2.91 (d, J=16 Hz), 2.71 (d, J=13 Hz), 2.58 (m, 1H), 2.28 (m, 2H), 1.12 (d, J=6 Hz, 3H).